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Compound of Interest

Compound Name: Potassium propionate

Cat. No.: B1260437

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of potassium propionate, a widely used
preservative and antimicrobial agent. This document details its chemical and physical
properties, synthesis, applications, and relevant experimental methodologies.

Core Chemical and Physical Properties

Potassium propionate, the potassium salt of propionic acid, is a white or colorless crystalline
solid.[1][2] It is known for its ability to inhibit the growth of mold and some bacteria, making it a
valuable preservative in the food, pharmaceutical, and cosmetic industries.[3][4]
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Property Value Source
CAS Number 327-62-8 [1][2]
Molecular Weight 112.17 g/mol [11[31[5]
Chemical Formula C3HsKOz2 [1112][3]
Appearance White or colorless crystals [1]

Freely soluble in water, soluble

Solubilit 1

Y in ethanol s
Melting Point >300 °C [6]
pH (1 in 10 solution) 7.5-105 [1][2]

Synthesis of Potassium Propionate

The synthesis of potassium propionate can be achieved through the reaction of propionic
acid with potassium hydroxide or potassium carbonate. A common industrial method involves
mixing a dry, finely divided potassium carbonate or bicarbonate with propionic acid that is
substantially free of water.[7] The reaction is exothermic and yields potassium propionate,
water, and carbon dioxide (if carbonate is used).

A generalized reaction is as follows:
CH3CH2COOH + KOH - CH3CH2COOK + H20

Applications in Research and Development

Potassium propionate's primary function is as a preservative.[8] Its antimicrobial properties
are of significant interest in various fields:

e Food Industry: It is widely used to prevent the growth of mold and rope-forming bacteria in
baked goods, cheeses, and other processed foods.[3][9] It is recognized as a safe food
additive (E283 in Europe).[6]

o Pharmaceuticals: In pharmaceutical formulations, particularly topical preparations, it can be
used as a preservative to inhibit microbial contamination.[3]
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o Cosmetics: It helps to protect cosmetic products from microbial spoilage, especially in water-
based formulations.[4]

e Animal Feed: It is used to prevent spoilage and the formation of mycotoxins in animal feed.

[4]

Antimicrobial Mechanism of Action

The antimicrobial activity of potassium propionate is attributed to the undissociated form of
propionic acid. In an acidic to neutral pH environment, a portion of the potassium propionate
will exist in equilibrium with propionic acid. The undissociated acid can penetrate the cell
membrane of microorganisms. Once inside the more alkaline cytoplasm, the acid dissociates,
lowering the internal pH and inhibiting metabolic processes essential for microbial growth. This
disruption of cellular function ultimately prevents the proliferation of molds and certain bacteria.

Experimental Protocols
Determination of Purity by Titration

This method is used to determine the assay of potassium propionate.

Principle: The propionate content is determined by liberating propionic acid from the salt with a
strong, non-volatile acid, followed by distillation and titration of the collected propionic acid with
a standardized sodium hydroxide solution.

Methodology:

Sample Preparation: Accurately weigh approximately 3 g of previously dried potassium
propionate into a distillation flask.

 Acidification: Add 200 ml of 50% phosphoric acid to the flask.

« Distillation: Boil the mixture for 2 hours, collecting the distillate. Maintain the volume in the
flask at approximately 200 ml by adding water via a dropping funnel.

« Titration: Titrate the collected distillate with 1N sodium hydroxide using phenolphthalein as
an indicator.
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» Calculation: Each milliliter of 1N sodium hydroxide is equivalent to 112.17 mg of CsHsKO:x.

High-Performance Liquid Chromatography (HPLC)
Analysis

A reverse-phase HPLC method can be employed for the analysis of potassium propionate.
Typical Mobile Phase: A mixture of acetonitrile, water, and an acid such as phosphoric acid. For

mass spectrometry (MS) compatible applications, formic acid can be used as a substitute for
phosphoric acid.

Logical Workflow Diagram

The following diagram illustrates the general workflow from the synthesis of potassium
propionate to its application as a food preservative, including quality control steps.
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Caption: Workflow for the synthesis, quality control, and application of potassium propionate.
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Safety and Toxicology

Potassium propionate is generally recognized as safe (GRAS) for its intended use in food
products.[3][9] However, as with any chemical substance, appropriate safety precautions
should be taken during handling. It may cause skin and eye irritation.[10] In case of contact, the
affected area should be washed thoroughly with water.[10] For detailed safety information, refer
to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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